Cas no 1807180-41-1 (Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate)

• Product Name: Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate
• CAS No: 1807180-41-1
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 4953427
• Update Time: 2025-10-21

Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO3/c1-18-10(17)7-3-8(19-11(14)15)5(4-16)2-6(7)9(12)13/h2-3,9,11H,1H3
• InChI Key： MADWTRGPBQWKSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=CC=1C(=O)OC)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate

Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate: A Comprehensive Overview

Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate, also known by its CAS number 1807180-41-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

The molecular structure of Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate is characterized by a benzoate backbone with substituents that include a cyano group, a difluoromethoxy group, and a difluoromethyl group. These substituents contribute to the compound's distinct electronic and steric properties, making it a valuable component in the development of novel materials. Recent studies have highlighted its role in the synthesis of advanced polymers and high-performance composites, where its ability to enhance mechanical and thermal stability is particularly advantageous.

One of the most notable aspects of this compound is its application in the field of organic electronics. Researchers have explored its potential as a building block for organic semiconductors, where its electronic properties play a crucial role in device performance. The presence of fluorine atoms in the molecule enhances its stability under thermal and oxidative conditions, making it suitable for use in high-temperature applications. This has led to its incorporation into next-generation electronic devices, including flexible displays and sensors.

In addition to its electronic applications, Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate has also found utility in pharmaceutical research. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent advancements in medicinal chemistry have leveraged this compound to design drugs targeting specific biological pathways, demonstrating its versatility across diverse scientific domains.

The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitution and coupling processes. These methods ensure high purity and structural integrity, which are essential for maintaining its desired properties. The development of efficient synthetic routes has been a focus of recent research, aiming to improve scalability and reduce production costs while maintaining quality standards.

From an environmental perspective, the compound's stability and resistance to degradation make it an attractive option for use in sustainable materials. Its ability to withstand harsh conditions without losing functionality aligns with growing demands for eco-friendly solutions in various industries. This has positioned it as a key player in the development of green chemistry practices.

In conclusion, Methyl 4-cyano-5-difluoromethoxy-2-(difluoromethyl)benzoate (CAS No. 1807180-41-1) is a multifaceted compound with wide-ranging applications across chemistry, electronics, pharmaceuticals, and materials science. Its unique structural features and versatile properties continue to drive innovation across these fields, making it an essential component in modern scientific research and industrial development.